![molecular formula C12H17ClN2S B1431838 2-[(2,5-dimethylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride CAS No. 1351596-12-7](/img/structure/B1431838.png)
2-[(2,5-dimethylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride
Overview
Description
2-[(2,5-dimethylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride, or 2,5-DMBTHCI, is an organic compound that is widely used in scientific research. It is a member of the imidazole class of compounds and has a wide variety of applications in the lab.
Scientific Research Applications
2,5-DMBTHCI is widely used in scientific research due to its unique properties. It is often used as a reagent in organic synthesis and can be used to synthesize a variety of compounds. It is also used in the study of enzymes and proteins, as it can bind to them and alter their activity. It can also be used to study the effects of drugs on cells, as it can be used to block or activate certain receptors.
Mechanism of Action
Target of Action
The primary targets of 2-[(2,5-dimethylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride are currently unknown. This compound is a derivative of imidazole, a heterocyclic compound that is a key component in many functional molecules used in a variety of applications
Mode of Action
As an imidazole derivative, it may interact with its targets in a manner similar to other imidazole-based compounds . .
Biochemical Pathways
Imidazole derivatives are known to have a broad range of chemical and biological properties, suggesting that this compound could potentially affect multiple pathways
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of a compound
Result of Action
Given the wide range of biological activities exhibited by imidazole derivatives, this compound could potentially have diverse effects
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially impact the action of this compound
Advantages and Limitations for Lab Experiments
2,5-DMBTHCI has several advantages for use in laboratory experiments. It is relatively easy to synthesize, making it readily available for use. It is also relatively non-toxic, making it safe to use in experiments. However, it can be difficult to control the concentration of the compound, as it can vary depending on the conditions of the experiment.
Future Directions
2,5-DMBTHCI has a wide variety of potential future directions for research. It could be used to further study the effects of drugs on cells and to develop new drugs. It could also be used to study the effects of different compounds on enzymes and proteins. Additionally, it could be used to develop new synthetic methods for organic compounds. Finally, it could be used to study the effects of different compounds on the body, such as their effects on the cardiovascular system or on the immune system.
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2S.ClH/c1-9-3-4-10(2)11(7-9)8-15-12-13-5-6-14-12;/h3-4,7H,5-6,8H2,1-2H3,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKGAZUUGJPORRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CSC2=NCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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